(1-ethyl-2-methyl-1H-benzimidazol-5-yl)acetic acid
Overview
Description
“(1-ethyl-2-methyl-1H-benzimidazol-5-yl)acetic acid” is a biochemical used for proteomics research . Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C12H14N2O2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula C12H14N2O2 and its molecular weight 218.25 .Scientific Research Applications
Synthesis and Antimicrobial Activity : A study focused on the synthesis of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, which included a compound structurally related to (1-ethyl-2-methyl-1H-benzimidazol-5-yl)acetic acid. These compounds were evaluated for antimicrobial activity, showing effectiveness against various microorganisms including Escherichia coli and Staphylococcus aureus (Salahuddin, Shaharyar, Mazumder, & Abdullah, 2017).
Antitubercular and Antimicrobial Activities : Another research explored benzimidazole acetic acid derivatives for their biological activities. These compounds demonstrated promising antitubercular and antimicrobial activities, indicating their potential in medical applications (Maste, Jeyarani, Kalekar, & Bhat, 2011).
Anticancer Evaluation : A study synthesized derivatives from a similar compound to this compound and evaluated their anticancer properties. The findings revealed that some compounds were active against breast cancer cell lines, highlighting their potential in cancer research (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Fluorescence Applications in Chemistry : Research has been conducted on developing complexes with benzimidazole derivatives for fluorescence applications, indicating a potential use in chemical and biological imaging (Wei, Babich, Ouellette, & Zubieta, 2006).
Crystal Structure Analysis : Studies have also been focused on crystal structure analysis of benzimidazole derivatives, which is crucial for understanding their chemical properties and potential applications in various fields, including pharmaceuticals (Ozbey, Kuş, & Göker, 2001).
Mechanism of Action
Target of Action
It’s known that benzimidazole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes.
Mode of Action
Benzimidazole derivatives are known to interact with their targets, leading to changes in cellular processes . The inhibiting behavior appears as a consequence of energetic effect and blocking of the active surface atoms .
Biochemical Pathways
Indole derivatives, which are structurally similar to benzimidazole derivatives, are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of Action
Benzimidazole derivatives have been reported to exhibit various biological activities, including antimicrobial activity .
properties
IUPAC Name |
2-(1-ethyl-2-methylbenzimidazol-5-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-3-14-8(2)13-10-6-9(7-12(15)16)4-5-11(10)14/h4-6H,3,7H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSMBWZGCHADSEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NC2=C1C=CC(=C2)CC(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501241757 |
Source
|
| Record name | 1-Ethyl-2-methyl-1H-benzimidazole-5-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501241757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1119450-14-4 |
Source
|
| Record name | 1-Ethyl-2-methyl-1H-benzimidazole-5-acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1119450-14-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethyl-2-methyl-1H-benzimidazole-5-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501241757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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